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Compound of Interest

Compound Name: 3-Methylthio-quinoline

Cat. No.: B15389857 Get Quote

Essential Safety and Handling Guide for 3-
Methylthio-quinoline
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for managing 3-Methylthio-quinoline in the laboratory, from operational

procedures to disposal plans.

Chemical Profile and Hazards

While a specific Safety Data Sheet (SDS) for 3-Methylthio-quinoline is not readily available,

data from the closely related compound 2-(Methylthio)quinoline and the parent compound

Quinoline indicate a significant hazard profile. Users should treat 3-Methylthio-quinoline with

a high degree of caution.

Based on available data for similar compounds, 3-Methylthio-quinoline is anticipated to be

harmful if swallowed or in contact with skin, a skin and eye irritant, and potentially a respiratory

irritant.[1] Quinoline itself is suspected of causing genetic defects and cancer.[2][3][4]

Therefore, stringent safety measures are required.

Hazard Communication

The following table summarizes the expected hazards based on related compounds.
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Hazard Statement Classification Precautionary Statement

Harmful if swallowed
Acute Toxicity, Oral (Category

4)[1]

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Causes skin irritation Skin Irritation (Category 2)[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302+P352: IF ON SKIN:

Wash with plenty of water and

soap.[1] P362+P364: Take off

contaminated clothing and

wash it before reuse.[1]

Causes serious eye irritation Eye Irritation (Category 2)[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

May cause respiratory irritation STOT SE (Category 3)[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[5] P271: Use only

outdoors or in a well-ventilated

area.[5] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[5]

Suspected of causing genetic

defects

Germ Cell Mutagenicity

(Category 2)[3][4]

P201: Obtain special

instructions before use.[3]

P202: Do not handle until all

safety precautions have been

read and understood.[2]
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P308+P313: IF exposed or

concerned: Get medical

advice/attention.[3]

May cause cancer
Carcinogenicity (Category 1B)

[3][4]

Toxic to aquatic life with long

lasting effects

Hazardous to the Aquatic

Environment, Chronic

(Category 2)[3]

P273: Avoid release to the

environment.[2][3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial to minimize risk when working with 3-Methylthio-quinoline.

Preparation and Engineering Controls:

Always handle 3-Methylthio-quinoline within a certified chemical fume hood to minimize

inhalation exposure.[6]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[4]

Keep the work area clean and uncluttered to prevent spills.[7]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles and a face shield.[3][8]

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of

degradation or puncture before use and dispose of them properly after handling.[3][8]

Body Protection: A lab coat must be worn and fully buttoned.[8] For significant quantities or

splash potential, a chemically resistant apron is recommended.

Footwear: Fully enclosed shoes are mandatory.[8]

Chemical Handling:
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Before use, carefully read all available safety information.

When transferring the chemical, do so slowly and carefully to avoid splashes or creating

aerosols.[7]

Keep containers of 3-Methylthio-quinoline tightly closed when not in use.[2][9]

Spill Response:

In case of a small spill, absorb the material with an inert absorbent, such as vermiculite or

sand.[3][9]

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Disposal Plan

Proper disposal is a critical step in the chemical management lifecycle.

Waste Collection:

All waste containing 3-Methylthio-quinoline, including contaminated consumables (e.g.,

gloves, absorbent materials), must be collected in a designated, labeled hazardous waste

container.[6]

Never pour excess or waste 3-Methylthio-quinoline back into the original container to

avoid contamination.[6]

Waste Storage:

Store the hazardous waste container in a well-ventilated, secure area, away from

incompatible materials.

Waste Disposal:
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Dispose of the hazardous waste through your institution's designated chemical waste

program. Adhere to all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling 3-Methylthio-quinoline
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Caption: Workflow for the safe handling and disposal of 3-Methylthio-quinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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